Cas no 65735-68-4 (2-(morpholin-4-yl)pyrimidin-5-amine)

• Product Name: 2-(morpholin-4-yl)pyrimidin-5-amine
• CAS No: 65735-68-4
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD10703512
• CID: 499792
• PubChem ID: 12395471
• Update Time: 2025-06-22

2-(morpholin-4-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine,2-(4-morpholinyl)-
• 2-Morpholin-4-ylpyrimidin-5-amine
• 2-(Morpholino)pyrimidin-5-amine
• 2-morpholin-4-yl-pyrimidin-5-ylamine
• 2-morpholin-4-ylpyrimidine-5-ylamine
• 5-Amino-2-(morpholin-4-yl)pyrimidine
• 5-Amino-2-(N-morpholinyl)pyrimidin
• 2-(morpholin-4-yl)pyrimidin-5-amine
• DTXSID00496202
• Z760032862
• P15949
• MFCD10703512
• SB18283
• AKOS009158688
• LBLBLSPGRFRXOF-UHFFFAOYSA-N
• F1912-0307
• EN300-1225357
• CS-0052221
• 2-Morpholinopyrimidin-5-amine
• 2-morpholin-4-ylpyrimidin-5-amine, AldrichCPR
• SCHEMBL2794053
• 65735-68-4
• 2-(4-morpholinyl)-5-pyrimidinamine
• PS-4014
• DB-111578

• MDL： MFCD10703512
• Inchi： 1S/C8H12N4O/c9-7-5-10-8(11-6-7)12-1-3-13-4-2-12/h5-6H,1-4,9H2
• InChI Key： LBLBLSPGRFRXOF-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)N)CC1

Computed Properties

• Exact Mass: 180.10100
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.601
• PSA: 64.27000
• LogP: 0.54160

2-(morpholin-4-yl)pyrimidin-5-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(morpholin-4-yl)pyrimidin-5-amine

Introduction to 2-(morpholin-4-yl)pyrimidin-5-amine (CAS No. 65735-68-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(morpholin-4-yl)pyrimidin-5-amine, identified by the chemical identifier CAS No. 65735-68-4, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine class, which is a well-documented scaffold in drug discovery, often featuring in the development of pharmaceuticals targeting various therapeutic areas.

The structural motif of 2-(morpholin-4-yl)pyrimidin-5-amine incorporates a morpholine ring, a nitrogen-containing heterocycle known for its ability to enhance solubility, bioavailability, and metabolic stability in drug molecules. The pyrimidine core, on the other hand, is extensively studied for its role in modulating biological pathways, particularly those involving enzymes and receptors. The combination of these two structural elements makes 2-(morpholin-4-yl)pyrimidin-5-amine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of novel pyrimidine derivatives as therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of anticancer, antiviral, and anti-inflammatory applications. The amine functional group at the 5-position of the pyrimidine ring in 2-(morpholin-4-yl)pyrimidin-5-amine provides a versatile site for further chemical modification, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of 2-(morpholin-4-yl)pyrimidin-5-amine is its potential as a lead compound for drug development. Its structural features suggest interactions with biological targets such as kinases and other enzymes involved in signal transduction pathways. For instance, studies have indicated that morpholine-substituted pyrimidines can exhibit inhibitory effects on certain kinases, making them valuable candidates for developing targeted therapies against cancers and inflammatory diseases.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for such compounds. Virtual screening techniques have been employed to identify potential binding modes of 2-(morpholin-4-yl)pyrimidin-5-amine with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts, allowing researchers to prioritize compounds for further investigation based on their predicted binding affinities and pharmacokinetic properties.

The synthesis of 2-(morpholin-4-yl)pyrimidin-5-amines has also seen significant progress. Modern synthetic methodologies have enabled the efficient preparation of this compound and its derivatives through multi-step reactions involving cyclization, functional group transformations, and protecting group strategies. These synthetic routes are optimized for scalability, ensuring that sufficient quantities of the compound can be produced for both preclinical and clinical studies.

In addition to its potential therapeutic applications, 2-(morpholin-4-ylyl)pyrimidin5-amine has been explored as a tool compound in chemical biology research. Its ability to interact with specific biological targets makes it useful for studying enzyme function and pathway regulation. By developing analogs with varying substituents, researchers can dissect the structureactivity relationships (SAR) of this class of compounds, providing valuable insights into drug design principles.

The pharmacological profile of 2-(morpholin-ylyl)pyrimidin5-amine is still under investigation, but preliminary data suggest that it may exhibit desirable properties such as low toxicity and high selectivity. These characteristics are critical for any drug candidate intended for clinical use. Further studies are needed to fully characterize its pharmacokinetics, safety profile, and potential side effects.

One exciting area of research involves using 2-(morpholin-ylyl)pyrimidin5-amine as a starting point for developing next-generation therapeutics. By leveraging combinatorial chemistry and biocatalysis techniques, researchers can generate libraries of related compounds that can be screened for enhanced activity or improved pharmacological properties. This approach holds promise for discovering novel drugs that build upon the scaffold provided by this compound.

The role of CAS No. 657356844 in this context is not only as a reference identifier but also as a symbol of ongoing innovation in medicinal chemistry. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a key player in the development of future therapeutics.

In conclusion,2-(morpholin-ylyl)pyrimidin5-amine represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. With continued research and development,CAS No 657356844 may pave the way for new treatments targeting cancers-inflammatory diseases viral infections other disorders.